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Compound of Interest

Compound Name: OJT008

Cat. No.: B15564623

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OJT008 is a potent inhibitor of Methionine Aminopeptidase 1c (MetAP1c) in Mycobacterium

tuberculosis (Mtb), the causative agent of tuberculosis.[1][2][3] MetAP1c is an essential

enzyme for Mtb viability, making it a promising target for novel anti-tuberculosis therapeutics.[1]

[3] OJT008 demonstrates efficacy against both active and multi-drug-resistant (MDR) strains of

Mtb.[1][2][3] This document provides detailed protocols for the preparation, handling, and

experimental use of OJT008 in a laboratory setting.

Chemical and Physical Properties
OJT008 is a small molecule inhibitor with the following properties:
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Property Value Reference

Molecular Formula C₁₈H₁₇ClN₄ [1]

Molecular Weight 324.81 g/mol [1]

CAS Number 256370-29-3 [1]

Appearance White to off-white solid [1]

Purity >98% (typically) -

Preparation and Handling
Solubility and Stock Solution Preparation
OJT008 is highly soluble in Dimethyl Sulfoxide (DMSO).[1]

To prepare a 10 mM stock solution:

Weigh out the desired amount of OJT008 powder.

Reconstitute in fresh, anhydrous DMSO to a final concentration of 10 mM. For example, to

prepare 1 mL of a 10 mM stock solution, dissolve 3.25 mg of OJT008 in 1 mL of DMSO.

If necessary, use an ultrasonic bath to ensure the compound is fully dissolved.[1]

Concentration Solvent Mass for 1 mL Mass for 5 mL
Mass for 10
mL

1 mM DMSO 0.325 mg 1.625 mg 3.25 mg

5 mM DMSO 1.625 mg 8.125 mg 16.25 mg

10 mM DMSO 3.25 mg 16.25 mg 32.5 mg

Storage and Stability
Solid Form: Store at -20°C for up to 3 years or at 4°C for up to 2 years.[1]
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Stock Solution (in DMSO): Aliquot and store at -80°C for up to 6 months or at -20°C for up to

1 month.[1] Avoid repeated freeze-thaw cycles.[1]

Safety Precautions
As no specific Material Safety Data Sheet (MSDS) is available for OJT008, standard laboratory

safety practices for handling potent small molecules should be followed:

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

In case of contact, wash the affected area thoroughly with water.

Experimental Protocols
In Vitro Inhibition of MtMetAP1c
This protocol is for determining the half-maximal inhibitory concentration (IC₅₀) of OJT008
against recombinant MtMetAP1c.

Materials:

Recombinant MtMetAP1c

OJT008 stock solution (10 mM in DMSO)

CoCl₂ or NiCl₂ solution

Assay buffer: 50 mM HEPES (pH 8.0), 100 mM NaCl, 100 µg/mL BSA

Substrate (e.g., Met-Pro-p-nitroanilide)

96-well plates

Plate reader

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.medchemexpress.com/ojt008.html
https://www.medchemexpress.com/ojt008.html
https://www.benchchem.com/product/b15564623/docs?utm_src=pdf-body#ojt008-application-notes-and-protocols-for-laboratory-use
https://www.benchchem.com/product/b15564623/docs?utm_src=pdf-body#ojt008-application-notes-and-protocols-for-laboratory-use
https://www.benchchem.com/product/b15564623/docs?utm_src=pdf-body#ojt008-application-notes-and-protocols-for-laboratory-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564623?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Prepare serial dilutions of OJT008 in DMSO.

In a 96-well plate, add the assay buffer.

Add the desired final concentration of CoCl₂ or NiCl₂ (e.g., 100 µM).[1][3]

Add the diluted OJT008 to the wells. Include a DMSO-only control.

Add the recombinant MtMetAP1c enzyme.

Initiate the reaction by adding the substrate.

Incubate at the optimal temperature for the enzyme.

Measure the absorbance at the appropriate wavelength for the substrate used.

Calculate the percent inhibition for each OJT008 concentration and determine the IC₅₀ value

using a suitable software.

Reported IC₅₀ Values:[1][3]

Enzyme Form IC₅₀ (µM)

CoCl₂-activated MtMetAP1c 11

NiCl₂-activated MtMetAP1c 40

Determination of Minimum Inhibitory Concentration
(MIC) against M. tuberculosis
This protocol is for determining the MIC of OJT008 against replicating Mtb strains.

Materials:

M. tuberculosis strain (e.g., CDC 1551 or a multi-drug-resistant strain)
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Middlebrook 7H9 broth supplemented with 0.2% glycerol, 0.05% Tween-80, and 10% ADC

(Albumin-Dextrose-Catalase).[4]

OJT008 stock solution (in DMSO)

Positive control (e.g., isoniazid)

Negative control (DMSO)

96-well plates or culture tubes

Procedure:

Prepare a culture of the Mtb strain grown to an optical density (OD) of 1.0 and then dilute it

1:100.[4]

Prepare serial dilutions of OJT008 in the supplemented 7H9 broth in a 96-well plate or

culture tubes.

Add the diluted Mtb culture to each well/tube.

Include positive and negative controls.

Incubate the plates/tubes at 37°C.

Monitor for bacterial growth for 14 days (for active strains) or 3-4 weeks (for MDR strains).[2]

The MIC is the lowest concentration of OJT008 that completely inhibits visible growth.

Reported MIC Value:[2]

Mtb Strain MIC (µg/mL) MIC (µM)

Active and MDR Strains <0.063 <0.194

Visualizations
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Signaling Pathway: N-terminal Methionine Excision in M.
tuberculosis
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Caption: Inhibition of N-terminal Methionine Excision by OJT008.

Experimental Workflow: OJT008 Stock Preparation
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Caption: Workflow for preparing OJT008 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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